Cas no 1251564-16-5 (N-(furan-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide)

• Product Name: N-(furan-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide
• CAS No: 1251564-16-5
• MF: C₁₃H₁₁N₅O₂S
• MW: 301.323740243912
• CID: 6598734
• PubChem ID: 49670077
• Update Time: 2025-10-28

N-(furan-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide
• VU0530281-1
• 1251564-16-5
• AKOS024530021
• N-(furan-2-ylmethyl)-2-(pyrimidin-2-ylamino)thiazole-4-carboxamide
• F6039-0068
• N-[(furan-2-yl)methyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide
• N-(furan-2-ylmethyl)-2-(pyrimidin-2-ylamino)-1,3-thiazole-4-carboxamide

• Inchi： 1S/C13H11N5O2S/c19-11(16-7-9-3-1-6-20-9)10-8-21-13(17-10)18-12-14-4-2-5-15-12/h1-6,8H,7H2,(H,16,19)(H,14,15,17,18)
• InChI Key： OYZHMULREBABGY-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC2=CC=CO2)=O)N=C1NC1N=CC=CN=1

Computed Properties

• Exact Mass: 301.06334578g/mol
• Monoisotopic Mass: 301.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on N-(furan-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide

N-(furan-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide: A Promising Compound in the Field of Medicinal Chemistry

N-(furan-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide (CAS No. 1251564-16-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The molecular structure of N-(furan-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide is characterized by a thiazole ring fused with a pyrimidine moiety and a furan substituent. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential as an inhibitor of key enzymes involved in disease pathways, particularly in cancer and inflammatory conditions.

In the context of cancer research, N-(furan-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide has shown promising results in inhibiting the activity of tyrosine kinases, which are crucial enzymes involved in cell signaling and proliferation. Tyrosine kinases are often overexpressed or mutated in various types of cancer, leading to uncontrolled cell growth and tumor formation. By targeting these enzymes, this compound has the potential to disrupt cancer cell signaling pathways and induce apoptosis (programmed cell death).

Moreover, N-(furan-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide has demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). These cytokines play a critical role in the pathogenesis of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The ability to modulate cytokine production makes this compound a valuable candidate for developing new anti-inflammatory therapies.

Preclinical studies have also evaluated the pharmacokinetic and pharmacodynamic properties of N-(furan-2-yl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, suggesting its potential for development as an orally administered therapeutic agent. Additionally, toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The structural versatility of N-(furan-2-yl)methyl-2-(pyrimidin-2-y l)amino -1 ,3 -th iazol e -4 -car box amide allows for further optimization through chemical modifications. Researchers are actively exploring different derivatives of this compound to enhance its potency and selectivity for specific targets. For instance, substituting the furan ring with other heterocyclic moieties or modifying the pyrimidine moiety can lead to compounds with improved pharmacological properties.

In conclusion, N-(furan - 2 - yl )m eth yl - 2 -( p yri midi n - 2 - yl )a mi no - 1 ,3 - th iazol e - 4 - car box amide (CAS No. 1251564 - 16 - 5) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. Ongoing studies aim to elucidate its mechanism of action and optimize its therapeutic potential for various diseases, particularly cancer and inflammatory conditions.